Methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate
Overview
Description
“Methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate” is a chemical compound with the CAS Number: 91076-99-2 . It has a molecular weight of 279.3 . The IUPAC name for this compound is methyl 3-amino-5-(4-nitrophenyl)-1H-1lambda3-thiophene-2-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H11N2O4S/c1-18-12(15)11-9(13)6-10(19-11)7-2-4-8(5-3-7)14(16)17/h2-6,19H,13H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical and Chemical Properties Analysis
This compound has a molecular weight of 279.3 . It is recommended to be stored at a temperature between 28 C . More specific physical and chemical properties are not available in the retrieved data.Scientific Research Applications
1. Polymorphism and Thermochemistry
Methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate is noted for its role in the study of crystal polymorphism and thermochemistry. Researchers have investigated its different polymorphic forms, which exhibit various colors like red, orange, and yellow due to differences in molecular conformation, particularly the thiophene torsion relative to the nitroaniline fragment. This polymorphism is significant in understanding the thermodynamic stability relationships between different crystal forms (Yu et al., 2000).
2. Synthesis of Thienopyrimidinones
The compound is used in the synthesis of [3,2-d]4(3H)thienopyrimidinones. This process involves the reaction of Methyl 3-amino-2-thiophene carboxylate with primary amines, hydrazine, and other compounds. The resulting products provide insights into the mechanism of cyclization and the activities of the ester and imidate groups, which are critical in organic and pharmaceutical chemistry (Hajjem et al., 2010).
3. Pharmaceutical Applications
The compound has found applications in pharmaceutical research, particularly in the synthesis of chloroquine analogues and lactams. These compounds show promise in inhibiting the growth of chloroquine-resistant Plasmodium falciparum, a malaria-causing parasite. This demonstrates the compound's potential in developing novel antimalarial drugs (Görlitzer et al., 2004).
4. Solid-State NMR and Electronic Structure Analysis
In solid-state nuclear magnetic resonance (NMR) and electronic structure analysis, this compound is instrumental. Researchers have used it to understand the molecular structure in polymorphic forms, particularly focusing on the dihedral angle between the phenyl and thiophene rings. Such studies are crucial in developing advanced materials and understanding molecular interactions (Smith et al., 2006).
5. Synthesis of Novel Compounds
The compound is also used in the synthesis of novel compounds like ethyl 7-methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate. Such syntheses expand the range of organic compounds available for various applications, including pharmaceuticals and material science (Gomha et al., 2017).
Mechanism of Action
Target of Action
The primary targets of Methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors can include pH, temperature, and the presence of other molecules in the environment.
Biochemical Analysis
Biochemical Properties
Thiophene-based analogs are known to interact with a variety of enzymes, proteins, and other biomolecules
Cellular Effects
Thiophene derivatives have been reported to exhibit a variety of pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . These effects suggest that Methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O4S/c1-18-12(15)11-9(13)6-10(19-11)7-2-4-8(5-3-7)14(16)17/h2-6H,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVUFFVPGEHZJFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(S1)C2=CC=C(C=C2)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374904 |
Source
|
| Record name | methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
91076-99-2 |
Source
|
| Record name | 2-Thiophenecarboxylic acid, 3-amino-5-(4-nitrophenyl)-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=91076-99-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | methyl 3-amino-5-(4-nitrophenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 91076-99-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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